Cas no 116436-35-2 ((4-aminophenoxy)acetic acid hydrate)

(4-Aminophenoxy)acetic acid hydrate is a crystalline organic compound with the molecular formula C₈H₉NO₃·xH₂O, commonly used as an intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include high purity and stability in hydrated form, ensuring consistent performance in reactions. The presence of both amino and carboxylic acid functional groups makes it a versatile building block for derivatization, particularly in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals. The hydrate form offers improved solubility in aqueous systems, facilitating its use in solution-phase chemistry. Its well-defined structure and reliable reactivity profile make it a preferred choice for research and industrial applications requiring precise molecular modifications.

(4-aminophenoxy)acetic acid hydrate structure

116436-35-2 structure

Product Name:(4-aminophenoxy)acetic acid hydrate

CAS No:116436-35-2

MF:C₈H₁₁NO₄

MW:185.177242517471

CID:895128

Update Time:2026-04-29

(4-aminophenoxy)acetic acid hydrate Chemical and Physical Properties

Names and Identifiers

- (4-aminophenoxy)acetic acid hydrate
- Inchi： InChI=1S/C8H9NO3.H2O/c9-6-1-3-7(4-2-6)12-5-8(10)11;/h1-4H,5,9H2,(H,10,11);1H2
- InChI Key： XCUFHVPQHNBKTF-UHFFFAOYSA-N
- SMILES： C1=C(C=CC(=C1)OCC(=O)O)N.O

Computed Properties

Exact Mass: 185.06883
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3

Experimental Properties

PSA: 104.05

(4-aminophenoxy)acetic acid hydrate Pricemore >>

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